Cas no 1804736-80-8 (3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804736-80-8
• MF: C₈H₄BrF₃INO₃
• MW: 425.925944328308
• CID: 4836521
• Update Time: 2025-10-29

3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4BrF3INO3/c9-1-3-5(17-8(10,11)12)4(7(15)16)2-14-6(3)13/h2H,1H2,(H,15,16)
• InChI Key： HTFCSHODXJEHBH-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C(C(=O)O)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804736-80-8)

In the realm of pharmaceutical and agrochemical research, 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804736-80-8) has emerged as a compound of significant interest. This pyridine derivative is characterized by its unique structural features, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, which collectively contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The compound's CAS number 1804736-80-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure, featuring a carboxylic acid functional group, enables facile derivatization, making it a valuable intermediate for medicinal chemistry projects. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in designing kinase inhibitors and antimicrobial agents. This aligns with the growing demand for small-molecule therapeutics targeting resistant pathogens and chronic diseases.

From an industrial perspective, the trifluoromethoxy group in 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid enhances lipophilicity, a property highly sought after in agrochemical formulations. This trait improves membrane permeability, a key factor in the efficacy of pesticides and herbicides. As sustainability becomes a focal point in agriculture, researchers are leveraging such compounds to develop eco-friendly solutions with reduced environmental persistence.

The synthesis of CAS 1804736-80-8 typically involves multi-step protocols, including halogenation and carboxylation reactions. Advanced techniques like flow chemistry and catalysis are being employed to optimize yields and minimize waste, addressing the pharmaceutical industry's push toward green chemistry. These innovations resonate with the broader trend of process intensification, a topic frequently searched in AI-driven chemical research platforms.

Analytical characterization of this compound relies on state-of-the-art tools such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are paramount for preclinical studies. Notably, the iodo and bromomethyl groups offer handles for further functionalization via cross-coupling reactions, a feature exploited in radiopharmaceutical labeling and probe design for diagnostic imaging.

In the context of personalized medicine, derivatives of 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid are being investigated for their role in targeted drug delivery systems. The compound's ability to serve as a scaffold for bioconjugation aligns with the rise of antibody-drug conjugates (ADCs), a hot topic in oncology research. Such applications underscore its relevance in addressing unmet medical needs.

Regulatory aspects of CAS 1804736-80-8 emphasize adherence to Good Manufacturing Practices (GMP) and REACH compliance. As global standards evolve, manufacturers are investing in quality-by-design (QbD) approaches to ensure scalability and safety. This proactive stance is crucial given the compound's potential in high-value APIs and intermediate synthesis.

Looking ahead, the demand for halogenated pyridines like 3-(Bromomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylic acid is projected to rise, driven by innovations in biocatalysis and computational chemistry. Its integration into AI-aided molecular design pipelines exemplifies the synergy between traditional synthesis and cutting-edge technology, a trend dominating scholarly and industrial discourse.